BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Infigratinib-
Boc Handling and Storage

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Infigratinib-Boc

Cat. No.: B12379932

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Infigratinib-Boc is a derivative of Infigratinib, an ATP-competitive, pan-fibroblast growth factor
receptor (FGFR) inhibitor.[1][2][3] The addition of the t-Butyloxycarbonyl (Boc) protecting group
facilitates specific chemical syntheses and biological investigations. Proper handling and
storage of this compound are critical to maintain its integrity, ensure experimental accuracy,
and protect laboratory personnel. These application notes provide detailed guidelines and
protocols for the safe and effective use of Infigratinib-Boc in a research setting.

Physicochemical and Safety Information

Infigratinib-Boc is a white solid.[4] As with any pharmaceutical-related compound of unknown
potency, it should be handled with care. Standard laboratory safety protocols should be strictly
followed.

Safety and Handling

Researchers should handle Infigratinib-Boc in a well-ventilated area, preferably within a
chemical fume hood, to avoid inhalation of the powder.[4][5] Personal protective equipment
(PPE) is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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PPE Item Specification Rationale

Nitrile or other chemically )
Gloves _ Prevents skin contact.
resistant gloves

Protects eyes from dust

Eye Protection Safety glasses or goggles )
particles.[5]

Protects skin and clothing from

Lab Coat Standard laboratory coat o
contamination.

) Use only in a chemical fume o ) ) )
Respiratory hood [5] Minimizes risk of inhalation.
ood.

Incompatible materials include strong oxidizing agents, strong acids, and alkalis.[4][5] The
compound should be stored away from these substances to prevent degradation or hazardous

reactions.

Storage and Stability

The stability of Infigratinib-Boc is dependent on its form (solid powder vs. dissolved solution)
and the storage temperature. Adherence to these conditions is essential to prevent

degradation.

Storage Conditions

Table 2: Recommended Storage Conditions for Infigratinib-Boc
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Storage

Form Duration Notes
Temperature
Refer to ) )
: ) Store in a tightly
Solid Powder -20°C manufacturer's expiry )
sealed container.[4]
date
Recommended for
In Solvent -80°C Up to 6 months[1] long-term storage of
stock solutions.
Suitable for short-term
In Solvent -20°C Up to 1 month[1] storage of working

aliquots.

Note: The parent compound, Infigratinib, as a formulated drug product is stored at room
temperature (20°C to 25°C).[6] However, for the research-grade Infigratinib-Boc chemical,
colder freezer storage is required to ensure stability.[4]

Stability

Stock solutions of Infigratinib-Boc are stable for up to 6 months when stored at -80°C.[1] To
prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the
stock solution into single-use volumes after preparation.

Experimental Protocols
Protocol: Preparation of Stock Solutions

This protocol details the preparation of a 10 mM stock solution in DMSO.
Materials:

« Infigratinib-Boc powder

¢ Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

 Sterile, conical-bottom polypropylene tubes
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o Calibrated analytical balance

e Sonicator or vortex mixer

Procedure:

Pre-Equilibration: Allow the vial of Infigratinib-Boc powder to equilibrate to room
temperature for 15-20 minutes before opening to prevent condensation of moisture.

e Weighing: In a chemical fume hood, carefully weigh the desired amount of powder. For
example, to prepare 1 mL of a 10 mM stock, weigh 6.33 mg of Infigratinib-Boc (Molecular
Weight: 632.54 g/mol ).

e Solubilization: Add the appropriate volume of DMSO to the powder. For a 10 mM stock, add
1 mL of DMSO to 6.33 mg of the compound.

» Dissolution: Cap the tube tightly and vortex thoroughly. If necessary, use an ultrasonic bath
to ensure complete dissolution. The compound is soluble in DMSO at 100 mg/mL.

 Aliquoting and Storage: Once fully dissolved, dispense the solution into single-use aliquots in
sterile polypropylene tubes. Store the aliquots at -80°C for long-term storage (up to 6
months) or -20°C for short-term use (up to 1 month).[1]

Table 3: Solubility of Infigratinib-Boc

Solvent Concentration Notes

May require sonication for
DMSO 100 mg/mL (158.09 mM) ) )
complete dissolution.

Note: The use of newly opened DMSO is recommended as hygroscopic (water-absorbed)
DMSO can significantly impact solubility.

Protocol: Use in Cell-Based Assays

This protocol provides a general guideline for diluting the DMSO stock solution for use in cell
culture experiments.
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Procedure:

Thaw Stock Solution: Remove one aliquot of the Infigratinib-Boc DMSO stock solution from
the freezer and thaw it at room temperature.

 Intermediate Dilution (Optional): Depending on the final desired concentration, it may be
necessary to perform an intermediate dilution in sterile cell culture medium or a buffered
solution (e.g., PBS).

 Final Dilution: Directly add the required volume of the stock or intermediate solution to the
cell culture medium to achieve the final working concentration.

o Example: To achieve a 10 pM final concentration in 1 mL of medium, add 1 pL of the 10
mM DMSO stock solution.

e Mix and Treat: Gently mix the medium to ensure uniform distribution of the compound before
adding it to the cells.

» Control Group: Ensure that the vehicle control wells (cells treated with DMSO only) receive
the same final concentration of DMSO as the experimental wells. Typically, the final DMSO
concentration should be kept below 0.5% to avoid solvent-induced cytotoxicity.

Workflow and Logic Diagrams

The following diagram illustrates the recommended workflow from compound receipt to
experimental use, emphasizing key storage and handling steps.
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Figure 1. Infigratinib-Boc Handling and Storage Workflow

Click to download full resolution via product page

Caption: Workflow for handling and storage of Infigratinib-Boc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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